Cas no 1025719-23-6 (1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole)

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole structure
1025719-23-6 structure
Product Name:1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
CAS No:1025719-23-6
MF:C11H16BF3N2O2
MW:276.063153266907
MDL:MFCD12022323
CID:1026626
PubChem ID:46738026
Update Time:2025-04-20

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
    • 1-Methyl-3-trifluoromethylpyrazole-5-boronic acid pinacol ester
    • 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyrazole
    • 1-Methyl-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-3-(trif
    • 1H-Pyrazole, 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-
    • 1-METHYL-3-(TRIFLUOROMETHYL)PYRAZOLE-5-BORONIC ACID PINACOL ESTER
    • 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
    • CQKAWCKCEPHXAE-UHFFFAOYSA-N
    • 1-Methyl-3-trifluoromethylpyrazole-5-boronic acid, pinacol ester
    • STL415186
    • 1-Methyl-3-trifluoromethylpyrazole-5-boronic acid pinacol ester 97%
    • 1-Methyl-3-(trifluoroMethyl)-1H-pyrazole-5-boronic acid pinacol ester, 97%
    • AKOS015921241
    • SCHEMBL15635350
    • 1-Methyl-3-trifluoromethylpyrazole-5-boronic acid pinacol ester, 97%
    • AB65202
    • EN300-212717
    • 1025719-23-6
    • MFCD12022323
    • CHEMBL5027660
    • C11H16BF3N2O2
    • CS-0028801
    • Z1741971150
    • SY198205
    • CS-13375
    • W18349
    • 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- 3-(trifluoromethyl)-1H-pyrazole
    • A24038
    • DTXSID30674177
    • MDL： MFCD12022323
    • Inchi： 1S/C11H16BF3N2O2/c1-9(2)10(3,4)19-12(18-9)8-6-7(11(13,14)15)16-17(8)5/h6H,1-5H3
    • InChI Key： CQKAWCKCEPHXAE-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(B2OC(C)(C)C(C)(C)O2)N(C)N=1)(F)F

Computed Properties

  • Exact Mass: 276.12600
  • Monoisotopic Mass: 276.1256924 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 276.07
  • Topological Polar Surface Area: 36.3

Experimental Properties

  • Melting Point: 64-68 °C
  • PSA: 36.28000
  • LogP: 1.73810

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • Storage Condition：2-8°C

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Pricemore >>

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A483661-250mg
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